Cas no 445-02-3 (2-Amino-5-bromobenzotrifluoride)

• Product Name: 2-Amino-5-bromobenzotrifluoride
• CAS No: 445-02-3
• Molecular Formula: C₇H₅BrF₃N
• Molecular Weight: 240.0205
• MDL: MFCD00064393
• CID: 37414
• PubChem ID: 87562547

2-Amino-5-bromobenzotrifluoride Properties

Names and Identifiers

• 2-amino-5-bromobenzotrifluoride
• 4-Bromo-2-(trifluoromethyl)aniline
• 4-Bromo-alpha,alpha,alpha-trifluoro-o-toluidine
• 4-Bromo-2-(trifluoromethyl)benzenamine
• 4-Bromo-2-Trifluoroaniline
• 2-AMINO-5-BROMO TRIFLUOROTOLUENE
• 2-Amino-5-bromobenzo
• 4-bromo-2-trifluoromethylaniline
• para-bromo ortho-trifluoromethyl aniline
• Benzenamine, 4-bromo-2-(trifluoromethyl)-
• 4-Bromo-2-trifluoromethyl-phenylamine
• 2-amino-5-bromo(trifluoromethyl)benzene
• 2-Amino-5-Bromo benzotrifluoride
• 2-trifluoromethyl-4-bromoaniline
• 4-bromo-2-(trifluoromethyl)-aniline
• 4-BROMO-2-(TRIFLUOROMETHYL)-BENZ
• NSC 88311
• 4-bromo-2-(trifluoromethyl) aniline
• AM20050549
• 4-bromo-2-trifluoromethylphenylamine
• W-106193
• A7068
• MFCD00064393
• PS-7594
• NSC-88311
• NSC88311
• BB 0245946
• UNII-LY2Y65FS45
• CS-0007573
• o-Toluidine, 4-bromo-.alpha.,.alpha.,.alpha.-trifluoro-
• 2-amino-5-bromo-benzotrifluoride
• DTXSID1059999
• 4-Bromo-2-(trifluoromethyl)aniline, 97%
• EN300-45196
• NS00043418
• 445-02-3
• 4,4,5,5-Tetramethyl-2-(3,5-dihydro-2H-thiopyran-4-yl)-1,3,2-dioxaborolane
• o-Toluidine, 4-bromo-alpha,alpha,alpha-trifluoro-
• 4-Bromo-.alpha.,.alpha.,.alpha.-trifluoro-o-toluidine
• VRMASOSNJWYNSQ-UHFFFAOYSA-N
• 2-Amino-5-bromotrifluorobenzene
• EINECS 207-150-8
• A1056
• NCIOpen2_005386
• LY2Y65FS45
• AC-3724
• 2-(trifluoromethyl)-4-bromoaniline
• AKOS000111220
• SCHEMBL185578
• FT-0611150
• DTXCID0040335
• DB-024031

• MDL： MFCD00064393
• InChIKey： PHXGKHTWEOPCEW-UHFFFAOYSA-N
• Inchi： 1S/C7H5BrF3N/c8-4-1-2-6(12)5(3-4)7(9,10)11/h1-3H,12H2
• SMILES： BrC1C([H])=C([H])C(=C(C(F)(F)F)C=1[H])N([H])[H]
• BRN： 2211504

Computed Properties

• Exact Mass: 238.95600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 238.956
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 3.63130
• PSA: 26.02000
• Refractive Index: n20/D 1.532(lit.)
• Boiling Point: 102°C/11mmHg(lit.)
• Melting Point: 33-34℃
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Color/Form: Grayish yellow liquid
• Solubility: Unable or difficult to mix
• Density: 1.71 g/mL at 25 °C(lit.)

2-Amino-5-bromobenzotrifluoride Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36-S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• TSCA：T
• HazardClass：6.1

2-Amino-5-bromobenzotrifluoride Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides